Cas no 27530-67-2 (Scandoside methyl ester)

• Product Name: Scandoside methyl ester
• CAS No: 27530-67-2
• MF: C₁₇H₂₄O₁₁
• MW: 404.365866661072
• CID: 257427
• PubChem ID: 442433
• Update Time: 2025-08-01

Scandoside methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-5-hydroxy-7-(hydroxymethyl)-,methyl ester, (1S,4aS,5R,7aS)-
• Feretoside
• Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-5-hydroxy-...
• Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-5-hydroxy-7-(hydroxymethyl)-,methyl ester
• methyl (1S,4aS,5R,7aS)-5-hydroxy-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• 10-O-deacetylasperulosidic acid methyl ester
• 6beta-hydroxygeniposide
• deacetyl asperulosidic acid
• deacetylasperulosidic acid methyl ester
• desacetylasperulosidic acid methyl ester
• I07-0201
• methyl deacetylasperulosidate
• Scandoside methyl ester
• [ "Scandoside methyl ester" ]
• Scandiosidemethylester
• C09798
• Methyl 1-(hexopyranosyloxy)-5-hydroxy-7-(hydroxymethyl)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• Cyclopenta(c)pyran-4-carboxylic acid, 1-(beta-D-glucopyranosyloxy)-1,4aalpha,5,7aalpha-tetrahydro-5beta-hydroxy-7-(hydroxymethyl)-, hexaacetate
• Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosy
• DTXSID80950211
• SCHEMBL20572206
• CHEMBL516850
• CS-0032784
• Q27108249
• FS-9701
• 27530-67-2
• HY-N6249
• Scandioside methyl ester
• AKOS015896743
• CHEBI:9046
• 6β-Hydroxygeniposide

• MDL： MFCD18427733
• Inchi： 1S/C17H24O11/c1-25-15(24)7-5-26-16(10-6(3-18)2-8(20)11(7)10)28-17-14(23)13(22)12(21)9(4-19)27-17/h2,5,8-14,16-23H,3-4H2,1H3/t8-,9-,10-,11+,12-,13+,14-,16+,17+/m1/s1
• InChI Key： WSGPLSDARZNMCW-LPGRTNKPSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]2C(CO)=C[C@H]([C@@H]2C(C(=O)OC)=CO1)O

Computed Properties

• Exact Mass: 404.13200
• Monoisotopic Mass: 404.13186158 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 404.4
• XLogP3: -3.5
• Topological Polar Surface Area: 175

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 696.3±55.0 °C at 760 mmHg
• Flash Point: 250.9±25.0 °C
• Refractive Index: 1.64
• PSA: 175.37000
• LogP: -3.25830
• Vapor Pressure: 0.0±5.0 mmHg at 25°C

Scandoside methyl ester Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Iridoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether